Cas no 1401-58-7 (N-Demethylloine)

• Product Name: N-Demethylloine
• CAS No: 1401-58-7
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 2730463
• PubChem ID: 361058
• Update Time: 2024-03-02

N-Demethylloine Chemical and Physical Properties

Names and Identifiers

• hexahydro-1H-1,6-epoxypyrrolizin-7-amine
• 2,4-Methano-4H-furo[3,2-b]pyrrol-3-amine, hexahydro-
• DTXSID30930705
• N-Demethylloine
• 1401-58-7
• AKOS006363171
• Norloline
• Temuline
• 4839-19-4
• SCHEMBL14887038
• NSC623832

• Inchi： 1S/C7H12N2O/c8-6-5-3-9-2-1-4(10-5)7(6)9/h4-7H,1-3,8H2
• InChI Key： SOFXQTNEGHNRMN-UHFFFAOYSA-N
• SMILES： O1C2CN3CCC1C3C2N

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Loline alkaloids and derivatives Loline alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Loline alkaloids and derivatives